5-Chlorofuro[3,2-b]pyridine-2-carboxylic acid

• IUPAC Name: 5-chlorofuro[3,2-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H4ClNO3/c9-7-2-1-5-4(10-7)3-6(13-5)8(11)12/h1-3H,(H,11,12)
• InChI Key: XADQDNHPHVIZAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1OC(=C2)C(=O)O)Cl
• Molecular Formula: C8H4ClNO3
• Molecular Weight: 197.57 g/mol

Description

5-Chlorofuro[3,2-b]pyridine-2-carboxylic acid is a chemical compound with the CAS Number: 2091718-76-0. It has a molecular weight of 197.58. The compound is typically stored at 4 degrees Celsius and is usually in powder form.

Molecular Structure Analysis

The InChI code for 5-Chlorofuro[3,2-b]pyridine-2-carboxylic acid is 1S/C8H4ClNO3/c9-7-2-1-5-4 (10-7)3-6 (13-5)8 (11)12/h1-3H, (H,11,12). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving 5-Chlorofuro[3,2-b]pyridine-2-carboxylic acid were not found in the search results, it’s important to note that similar compounds can undergo a variety of reactions. For example, pyridine-2-carboxylic acid has been used as a catalyst for the synthesis of pyrazolo[3,4-b]quinolinones.

Physical And Chemical Properties Analysis

5-Chlorofuro[3,2-b]pyridine-2-carboxylic acid is a powder that is stored at 4 degrees Celsius. It has a molecular weight of 197.58.

Scientific Research Applications

Catalysis and Organic Synthesis

5-Chlorofuro[3,2-b]pyridine-2-carboxylic acid has been explored as a catalyst in organic reactions. Researchers have found it effective in promoting specific transformations due to its unique structure. .

Microwave-Assisted Reactions

The compound has shown promise in microwave-assisted reactions. When compared to conventional methods, microwave irradiation using this acid as a catalyst leads to rapid and efficient product formation. .

Antibacterial Properties

Studies have investigated the antibacterial activity of 5-Chlorofuro[3,2-b]pyridine-2-carboxylic acid. Its structural features contribute to its ability to inhibit bacterial growth. .

Photophysical Properties

The compound exhibits interesting photophysical properties, including fluorescence. Researchers have studied its behavior in different solvents and under varying conditions. .

Material Science and Nanotechnology

Due to its unique heterocyclic structure, 5-Chlorofuro[3,2-b]pyridine-2-carboxylic acid has been investigated for its potential in material science. .

Medicinal Chemistry and Drug Discovery

The compound’s structural motifs make it an interesting target for medicinal chemistry. Researchers are exploring derivatives of this acid as potential drug candidates. .

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501. Always refer to the MSDS for complete safety information.

Future Directions

While specific future directions for 5-Chlorofuro[3,2-b]pyridine-2-carboxylic acid were not found in the search results, it’s worth noting that similar compounds are being explored for their potential in various applications. For example, pyridine-2-carboxylic acid has been used as a green and efficient catalyst in the synthesis of pyrazolo[3,4-b]quinolinones, suggesting potential for further exploration in green chemistry applications.

Mechanism of Action

Mode of Action

Carboxylic acid compounds often interact with their targets through hydrogen bonding and electrostatic interactions .

Biochemical Pathways

Pyridine carboxylic acids, a related class of compounds, have been reported to possess a wide range of effects, including neuroprotective, immunological, and anti-proliferative effects .

Pharmacokinetics

Carboxylic acid compounds are generally well-absorbed and can distribute throughout the body due to their polar nature .

Result of Action

Related compounds have been shown to have a variety of effects, including modulation of enzyme activity, alteration of cell signaling pathways, and induction of cell death .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 5-Chlorofuro[3,2-b]pyridine-2-carboxylic acid. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .